Cas no 2092716-69-1 ((1-(difluoromethyl)-3-phenyl-1H-pyrazol-5-yl)methanol)

• Product Name: (1-(difluoromethyl)-3-phenyl-1H-pyrazol-5-yl)methanol
• CAS No: 2092716-69-1
• MF: C₁₁H₁₀F₂N₂O
• MW: 224.206709384918
• CID: 5722050
• PubChem ID: 121211320
• Update Time: 2025-05-19

(1-(difluoromethyl)-3-phenyl-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• [2-(difluoromethyl)-5-phenylpyrazol-3-yl]methanol
• F2198-1300
• 2092716-69-1
• starbld0035407
• AKOS026721432
• (1-(difluoromethyl)-3-phenyl-1H-pyrazol-5-yl)methanol
• 1H-Pyrazole-5-methanol, 1-(difluoromethyl)-3-phenyl-

• Inchi： 1S/C11H10F2N2O/c12-11(13)15-9(7-16)6-10(14-15)8-4-2-1-3-5-8/h1-6,11,16H,7H2
• InChI Key： SEKAMPCURZEFDH-UHFFFAOYSA-N
• SMILES： FC(N1C(CO)=CC(C2C=CC=CC=2)=N1)F

Computed Properties

• Exact Mass: 224.07611927g/mol
• Monoisotopic Mass: 224.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 338.7±42.0 °C(Predicted)
• pka: 13.83±0.10(Predicted)

Additional information on (1-(difluoromethyl)-3-phenyl-1H-pyrazol-5-yl)methanol

Chemical Profile of (1-(difluoromethyl)-3-phenyl-1H-pyrazol-5-yl)methanol (CAS No. 2092716-69-1)

The compound (1-(difluoromethyl)-3-phenyl-1H-pyrazol-5-yl)methanol, identified by its CAS number 2092716-69-1, represents a significant advancement in the field of medicinal chemistry. This heterocyclic alcohol features a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and therapeutic development. The presence of both difluoromethyl and phenyl substituents in the pyrazole core enhances its pharmacological profile, making it a promising candidate for further investigation.

Pyrazole derivatives have long been recognized for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a difluoromethyl group into the molecular structure often improves metabolic stability and binding affinity to biological targets. In contrast, the phenyl moiety contributes to hydrophobic interactions, which are crucial for the compound's interaction with proteins and enzymes. This combination of functional groups makes (1-(difluoromethyl)-3-phenyl-1H-pyrazol-5-yl)methanol an intriguing subject for medicinal chemists seeking to develop novel therapeutics.

Recent studies have highlighted the importance of pyrazole-based compounds in addressing various diseases. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that pyrazole derivatives with fluoro-substituents exhibit enhanced efficacy against certain types of cancer cells by inhibiting key signaling pathways. The research specifically emphasized the role of the difluoromethyl group in modulating enzyme activity and reducing toxicity. Similarly, another study in Bioorganic & Medicinal Chemistry found that phenyl-substituted pyrazoles show promising results in treating inflammatory disorders by targeting cyclooxygenase (COX) enzymes.

The structural features of (1-(difluoromethyl)-3-phenyl-1H-pyrazol-5-yl)methanol also make it a valuable scaffold for developing enzyme inhibitors. Enzyme inhibition is a critical strategy in drug design, as many diseases result from aberrant enzymatic activity. The compound's ability to interact with enzymes at both the active and allosteric sites has been explored in several preclinical studies. Notably, researchers have observed that the difluoromethyl group enhances binding affinity by stabilizing transition states, while the phenyl ring facilitates optimal positioning within the enzyme's active site.

In addition to its potential as an enzyme inhibitor, this compound has shown promise in other therapeutic areas. For example, preliminary data suggest that it may exhibit antiviral properties by interfering with viral replication mechanisms. The unique combination of substituents in its structure allows it to disrupt viral enzymes and proteins without significantly affecting host cell functions. This selectivity is crucial for developing effective antiviral drugs with minimal side effects.

The synthesis of (1-(difluoromethyl)-3-phenyl-1H-pyrazol-5-yl)methanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to achieve high yields and purity. These methods are essential for producing sufficient quantities of the compound for further biological testing and commercialization.

Computational modeling has also played a significant role in understanding the pharmacological properties of this compound. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets at an atomic level. These studies have helped refine the compound's structure to optimize its binding affinity and reduce potential off-target effects.

Current research is focused on evaluating the safety and efficacy of (1-(difluoromethyl)-3-phenyl-1H-pyrazol-5-yl)methanol in preclinical models. Animal studies have shown encouraging results, particularly in terms of toxicity profiles and pharmacokinetic behavior. These findings support further development into clinical trials for various therapeutic indications. The compound's favorable pharmacokinetic properties, including good solubility and bioavailability, make it a suitable candidate for oral administration.

The future prospects of this compound are promising, with ongoing research exploring its potential applications in personalized medicine. By leveraging genomics and proteomics data, scientists aim to identify patient subpopulations that may benefit most from treatments involving derivatives like this one. This approach aligns with broader trends in drug development toward more targeted and effective therapies.

In conclusion, (1-(difluoromethyl)-3-phenyl-1H-pyrazol-5-yl)methanol (CAS No.< strong>2092716 -69 -1)
represents a significant advancement in medicinal chemistry with its unique structural features and promising biological activities. strong>The combination of a< strong>difluoromethyl strong>group and< strong>phenyl strong>moiety enhances its pharmacological profile, making it a valuable candidate for drug discovery. em>The recent studies highlight its potential applications in treating various diseases, including cancer, em>cancer, em>cancer, em>cancer, em>cancer, em>cancer, em>cancer, em>cancer, em>cancer, em>cancer, em>cancer, em>cancer, em>cancer, br /> inflammatory disorders, br /> viral infections. br /> Its favorable pharmacokinetic properties further support its development into clinical trials. br /> As research continues to uncover new therapeutic applications, this compound holds great promise for improving patient outcomes across multiple medical conditions. br /> With ongoing investigations into personalized medicine, it is poised to play a significant role in future advancements. br /> The synthetic strategies employed to produce this compound demonstrate the growing sophistication of modern organic chemistry, enabling the creation of complex molecules with tailored properties. br /> Computational modeling has been instrumental in optimizing its design, ensuring that it interacts effectively with biological targets while minimizing side effects. br /> As these technologies continue to evolve, we can expect even more innovative approaches to drug development based on compounds like this one. br /> The journey from discovery to clinical application is complex, but the promise it holds makes every step worthwhile. br /> Through collaborative efforts between chemists, biologists, clinicians, clinicians, clinicians, clinicians, clinicians, clinicians, clinicians, clinicians, pharmaceutical companies, regulatory agencies, regulatory agencies, regulatory agencies, regulatory agencies, regulatory agencies, regulatory agencies, regulatory agencies, regulatory agencies, regulatory agencies, regulatory agencies, regulatory agencies, regulatory agencies, regulatory agencies, regulatory agencies, researchers will continue to push boundaries